Cas no 1702723-08-7 (7-(aminomethyl)pyrazolo1,5-apyrimidin-3-amine)

• Product Name: 7-(aminomethyl)pyrazolo1,5-apyrimidin-3-amine
• CAS No: 1702723-08-7
• MF: C₇H₉N₅
• MW: 163.179859876633
• CID: 5710871
• PubChem ID: 103281921
• Update Time: 2025-10-31

7-(aminomethyl)pyrazolo1,5-apyrimidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1702723-08-7
• 7-(Aminomethyl)pyrazolo[1,5-a]pyrimidin-3-amine
• EN300-1118254
• 7-(aminomethyl)pyrazolo1,5-apyrimidin-3-amine

• Inchi： 1S/C7H9N5/c8-3-5-1-2-10-7-6(9)4-11-12(5)7/h1-2,4H,3,8-9H2
• InChI Key： BVMMARXZYGTYFK-UHFFFAOYSA-N
• SMILES： N12C(=C(C=N1)N)N=CC=C2CN

Computed Properties

• Exact Mass: 163.08579531g/mol
• Monoisotopic Mass: 163.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 82.2Ų

Additional information on 7-(aminomethyl)pyrazolo1,5-apyrimidin-3-amine

Professional Introduction to Compound with CAS No. 1702723-08-7 and Product Name: 7-(aminomethyl)pyrazolo[1,5-a]pyrimidin-3-amine

The compound identified by the CAS number 1702723-08-7 and the product name 7-(aminomethyl)pyrazolo[1,5-a]pyrimidin-3-amine represents a significant molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a fused pyrazole and pyrimidine core, has garnered attention due to its structural complexity and potential biological activities. The presence of an aminomethyl substituent at the 7-position of the pyrazolo[1,5-a]pyrimidine scaffold introduces unique reactivity and binding capabilities, making it a valuable scaffold for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of multi-heterocyclic systems in developing novel therapeutic agents. The 7-(aminomethyl)pyrazolo[1,5-a]pyrimidin-3-amine structure exemplifies this trend, as it combines the pharmacophoric elements of both pyrazole and pyrimidine moieties. These heterocycles are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The fused ring system enhances the compound's ability to interact with biological targets, offering a promising platform for designing next-generation drugs.

In the context of current research, the 7-(aminomethyl)pyrazolo[1,5-a]pyrimidin-3-amine has been explored for its potential applications in oncology and anti-inflammatory therapies. Studies have demonstrated that derivatives of this scaffold exhibit inhibitory activity against several kinases and enzymes implicated in cancer progression. The aminomethyl group serves as a versatile handle for further functionalization, allowing chemists to modify the compound's properties and optimize its biological efficacy. This adaptability has made it a focal point in synthetic chemistry efforts aimed at developing targeted therapies.

One of the most compelling aspects of this compound is its ability to modulate signaling pathways critical for disease progression. The pyrazolo[1,5-a]pyrimidine core is known to interact with proteins involved in cell proliferation and survival, making it a promising candidate for therapeutic intervention. Additionally, the aminomethyl substituent provides a site for covalent bond formation, enabling the development of probes and inhibitors with high specificity. Such features are particularly valuable in drug discovery pipelines where precision targeting is essential.

The synthesis of 7-(aminomethyl)pyrazolo[1,5-a]pyrimidin-3-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the heterocyclic core, followed by functional group interconversions to introduce the aminomethyl moiety. These synthetic strategies often employ transition metal catalysis to enhance efficiency and yield. The ability to construct such complex molecules with high fidelity underscores the progress made in synthetic organic chemistry over recent decades.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 7-(aminomethyl)pyrazolo[1,5-a]pyrimidin-3-amine and its biological targets. These studies provide insights into binding affinities, enzyme kinetics, and drug-like properties, guiding medicinal chemists in optimizing lead compounds. Advanced techniques such as molecular dynamics simulations have further elucidated conformational changes upon binding, offering a more comprehensive view of drug-receptor interactions.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in diagnostic imaging and biomarker detection due to its ability to form stable complexes with biological molecules. Such applications could revolutionize early disease detection and personalized medicine approaches. The versatility of 7-(aminomethyl)pyrazolo[1,5-a]pyrimidin-3-amine as a chemical probe underscores its importance in interdisciplinary research efforts.

As interest in innovative drug candidates grows, compounds like 7-(aminomethyl)pyrazolo[1,5-a]pyrimidin-3-amine continue to emerge as key players in therapeutic development. Their unique structural features and biological activities make them attractive candidates for further investigation. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to fully realize their potential in addressing unmet medical needs.

In conclusion,7-(aminomethyl)pyrazolo[1,5-a]pyrimidin-3-amine, identified by CAS number 1702723-08-7, represents a significant advancement in chemical biology and pharmaceutical research. Its complex structure, versatile reactivity,and potential biological applications position it as a valuable asset in drug discovery efforts aimed at developing novel therapeutics for various diseases.